Cas no 898768-75-7 ( )
structure
Product Name:
CAS No:898768-75-7
MF:C16H15FO
MW:242.288108110428
CID:870123
PubChem ID:24725731
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-fluorophenyl)-3-(4-methylphenyl)propan-1-one
- 3'-FLUORO-3-(4-METHYLPHENYL)PROPIOPHENONE
- DTXSID40644124
- MFCD07699616
- 898768-75-7
- AKOS016021569
-
-
- MDL： MFCD07699616
- Inchi： 1S/C16H15FO/c1-12-5-7-13(8-6-12)9-10-16(18)14-3-2-4-15(17)11-14/h2-8,11H,9-10H2,1H3
- InChI Key： XBDQIXHWWCWOOP-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(CCC1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 242.11100
- Monoisotopic Mass: 242.110693260g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.108
- Boiling Point: 374.5°C at 760 mmHg
- Flash Point: 157.5°C
- Refractive Index: 1.555
- PSA: 17.07000
- LogP: 3.94960
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 205742-1g |
3'-Fluoro-3-(4-methylphenyl)propiophenone |
898768-75-7 | 97% | 1g |
￡540.00 | 2022-03-01 | |
| Fluorochem | 205742-2g |
3'-Fluoro-3-(4-methylphenyl)propiophenone |
898768-75-7 | 97% | 2g |
￡1013.00 | 2022-03-01 | |
| Fluorochem | 205742-5g |
3'-Fluoro-3-(4-methylphenyl)propiophenone |
898768-75-7 | 97% | 5g |
￡2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH92388-1g |
3'-Fluoro-3-(4-methylphenyl)propiophenone |
898768-75-7 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH92388-2g |
3'-Fluoro-3-(4-methylphenyl)propiophenone |
898768-75-7 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH92388-5g |
3'-Fluoro-3-(4-methylphenyl)propiophenone |
898768-75-7 | 97% | 5g |
$2291.00 | 2024-04-19 |
Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
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